Cas no 6638-79-5 (N,O-Dimethylhydroxylamine hydrochloride)

• Product Name: N,O-Dimethylhydroxylamine hydrochloride
• CAS No: 6638-79-5
• MF: C₂H₈ClNO
• MW: 97.5440196990967
• MDL: MFCD00012485
• CID: 46921
• PubChem ID: 81138
• Update Time: 2025-12-23

N,O-Dimethylhydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,O-Dimethylhydroxylamine hydrochloride
• O,N-Dimethylhydroxylamine hydrochloride
• Methanamine, N-methoxy-, hydrochloride
• DMHH
• N,O-DIMETHYLHYDROXYLAMINE HCL
• O.N-Dimethylhydroxylaminehydrochloride
• DMH HYDROCHLORIDE
• Methoxymethylamine hydrochloride
• N,O Dimethyl hydroxyamine HCL
• N,O-Dimethylhydroxylamine
• N,O-DIMETHYLHYDROXYLAMINE HCI
• N-methoxymethanamine hydrochloride
• n-methoxy-methanaminhydrochloride
• N-methoxy-N-methyl amine hydrochloride
• N-methyl-O-methylhydroxylamine hydrochloride
• O,N-DIMETHYLHYDROXYLAMINE HCL
• O,N-dimethyl-hydroxylamine hydrochloride
• O-DiMethylhydroxylaMine HCl
• Weinreb's aMine
• N-methoxymethylamine hydrochloride
• Dimethylhydroxylamine hydrochloride
• N-Methoxy-N-methylamine Hydrochloride
• methoxy(methyl)amine hydrochloride
• N,O-DimethylhydroxylamineHydrochloride
• n,o-dimethylhydroxyamine hydrochloride
• n,o-dimethyl hydroxylamine hcl
• Methanamine, N-methoxy-, hydrochloride (1:1
• N-methyl-N-methoxy amine hydrochloride
• N-methoxymethanamine HCl salt
• NSC 73200
• NSC-48292
• HY-41074
• N-methoxymethan amine hydrochloride
• N,O-dimethylhydoxylamine, hydrochloride
• n,o-dimethylhydroxylamine.hydrochloride
• N,O-dimethylhydroxyl-amine hydrochloride
• O,N-dimethylhydroxyl-amine hydrochloride
• O,N-dimethyl hydroxyl amine hydrochloride
• D1899
• N-methoxy-N-methyl-amine hydrochloride
• MeNH-OMe.HCl
• MeNHOMe.HCl
• N-methyl-N-methoxyamine hydrochloride
• N,O Dimethylhydroxyamine HCl
• AKOS005259931
• N-methoxy-N-methylamine HCl
• N,O-Dimethylhydroxylamine hydrochloride, 98%
• N,O-dimethyl hydroxylamine mono hydrochloride
• Methanamine, N-methoxy-, hydrochloride (1:1)
• N-methoxy-methanamine hydrochloride
• NSC73200
• O,N-Dimethyl-hydroxylammonium chloride
• o,n-dimethyl-hydroxylamine hydrochloride salt
• O-Methyl hydroxy(methyl)amine hydrochloride
• N,O-dimethyl-hydroxyl-amine hydrochloride
• SY001763
• NSC-73200
• FT-0629600
• N-methoxy methaneamine hydrochloride
• N,O -dimethylhydroxylamine hydrochloride
• N,O dimethyl hydroxyamine hydrochloride
• N,O Dimethylhydroxyl amine HCl
• O,N-dimethylhydroxyl amine HCl
• N,O-dimehtylhydroxylamine hydrochloride
• N,O -dimethylhydroxyamine hydrochloride
• N,O-Dimethylhydroxylamine (hydrochloride)
• N,O-dimethyl hydroxyl amine hydrochloride
• N-methyl-N-methoxy-amine hydrochloride
• N,O-dimethylhydroxylamine monohydrochloride
• N-methyl methoxylamine hydrochloride
• N,O-Dimethylhydroxylamine, HCl
• N-methyl-N-methoxylamine hydrochloride
• N,O-dimethylhydroxylamin hydrochloride
• N,O-dimethylhydroxyamine hydrogen chloride salt
• n,o-dimethylhydroxylaminhydrochloride
• N-methoxy methanamine hydrochloride
• USZLCYNVCCDPLQ-UHFFFAOYSA-N
• N,O-dimethyihydroxylamine hydrochloride
• 6638-79-5
• N,O-dimethylhydroxyamine HCl salt
• O,N-dimethyl hydroxylamine hydrochloride
• MeNHOMe-HCl
• N,0-dimethylhydroxylamine HCl
• N-methoxymethane amine hydrochloride
• CS-D1361
• EN300-21227
• N,O-Dimethyhydroxylamine hydrochloride
• MeON(H)Me-HCl
• NSC 48292
• n,o-dimethylhydroxyamine-hcl
• NS00082158
• 0,N-dimethyl-hydroxylamine hydrochloride
• N,O-dimethylhydroxylamine HCl salt
• N-methoxy-N-methylamine-HCl
• O,N-dimethyl-hydroxylamine.HCl
• DTXSID3064433
• N-methoxymethanamine hydrogen chloride salt
• N,O-dimethyl-hydroxylamine HCl
• N,O-dimethylhyroxylamine hydrochloride
• N,O-di-methylhydroxylamine hydrochloride
• N,O-dimethyl hydroxylamine hydro-chloride
• N-methoxy-methanamine, hydrochloride
• N,O- dimethylhydroxylamine hydrochloride
• BP-11466
• N,O dimethyl hydroxylamine hydrochloride
• A8957
• N-methoxymethanamine;hydrochloride
• N,O-dimethylhydroxylamin e hydrochloride
• N,O-dimethylhydroxylamine hydro-chloride
• MeONHMe.HCl
• N,O-dimethyl hydroxyamine hydrochloride
• N,O-dimethylhydroxilamine hydrochloride
• F2145-0708
• N,O-dimethylhydroxylamine hydrogen chloride salt
• O,N-Dimethyl-hydroxylamine hydrogen chloride
• N,O-dimethyl-hydroxylamine.hydrochloride
• N,O-dimethylhydoxylamine.hydrochloride
• AM20100609
• n,o-dimethylhydroxylamine hydrochloride salt
• methyl methoxyamine hydrochloride
• N-methoxy-N-methylamine. hydrochloride
• N,O -dimethyl hydroxylamine HCl
• methyl-methoxyamine hydrochloride
• N,O -dimethylhydroxylamine hydrochloric acid salt
• N,O-dimethylhy droxylamine hydrochloride
• N,O-Dimethylhydroxylaminehcl
• N,O-dimethlyhydroxylamine hydrochloride
• n-methyl-n-methoxy-amine.hydrochloride
• EINECS 229-642-1
• N,O -dimethylhydroxylaminehydrochloride
• AC-5594
• O,N-dimethyl-hydroxylamine hydrochloric acid
• W-104756
• N,O-dimethylhydroxylamine hydrochloric acid salt
• n,o-dimethylhydroxylamine-hydrochloride
• N-methoxy-methylamine hydrochloride
• methoxy(methyl)ammonium chloride
• methoxy-methylamine hydrochloride
• N,O dimethylhydroxylamine hydrochloride
• o,n-dimethylhydroxylamine hydrochloride salt
• N,O-dimethy 1Hydroxylamine hydrochloride
• N,O-dimethyl hydroxyamine HCl salt
• N,O-dimethyl hydroxyl-amine hydrochloride
• N,O-dimethyl-hydroxylamine HCl salt
• O,N-dimethylhydroxyamine hydrochloride
• MeNHOMe HCl
• n,o-dimethyl-hydroxylamine-hcl
• MFCD00012485
• N,O-Dimethyl hydroxylamine hydrochloride
• n,o-dimethylhydroxylamine-hcl
• CH3ON(CH3)H.HCl
• O,N-dimethyl-hydroxylamine HCl salt
• O,N-DIMETHYL-HYDROXYLAMINE HCL
• N-methyl-O-methyl hydroxylamine hydrochloride
• methylmethoxyamine hydrochloride
• n-methylmethoxyamine hydrochloride
• MeON(H)Me.HCl
• N,O-dimethylhydroxyl amine hydrochloride
• O-methyl-n-methylhydroxylamine hydrochloride
• N,O-dimetylhydroxylamine hydrochloride
• NSC48292
• N,O-dimethylhydroxylammonium chloride
• n,o-dimethyl-hydroxylamine hydrochloride
• N,O-dimethylhydroxylamine hydrochloric acid
• DB-009778

• MDL： MFCD00012485
• Inchi： 1S/C2H7NO.ClH/c1-3-4-2;/h3H,1-2H3;1H
• InChI Key： USZLCYNVCCDPLQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)NC
• BRN： 3650353

Computed Properties

• Exact Mass: 97.02940
• Monoisotopic Mass: 97.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Crystalline Powder or Crystals
• Density: 1
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 2.9 °C at 760 mmHg
• Water Partition Coefficient: dissolution
• PSA: 21.26000
• LogP: 0.96010
• Solubility: SOLUBLE
• Sensitiveness: Hygroscopic

N,O-Dimethylhydroxylamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Other Chemical additives Process Aids

Additional information on N,O-Dimethylhydroxylamine hydrochloride

Introduction to N,O-Dimethylhydroxylamine hydrochloride (CAS No. 6638-79-5)

N,O-Dimethylhydroxylamine hydrochloride is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 6638-79-5, this compound has garnered attention due to its versatile applications in the development of active pharmaceutical ingredients (APIs) and as a crucial intermediate in synthetic pathways. Its molecular structure, featuring both nitrogen and oxygen functional groups, makes it a valuable reagent in various chemical transformations, particularly in the modification of biomolecules and the synthesis of complex organic compounds.

The compound’s hydrochloride salt form enhances its solubility in aqueous solutions, making it highly accessible for use in biochemical assays and drug formulation processes. This property is particularly advantageous in pharmaceutical research, where solubility is a critical factor in drug bioavailability and efficacy. The N,O-Dimethylhydroxylamine hydrochloride structure allows for selective interactions with biological targets, which has been leveraged in the design of novel therapeutic agents targeting neurological and cardiovascular disorders.

Recent advancements in medicinal chemistry have highlighted the role of N,O-Dimethylhydroxylamine hydrochloride in the development of enzyme inhibitors and redox-active compounds. Its ability to participate in Michael addition reactions and as a nucleophilic agent has been exploited in the synthesis of protease inhibitors, which are essential in treating chronic inflammatory diseases. Furthermore, studies have demonstrated its utility in generating metal-organic frameworks (MOFs) with tailored catalytic properties, expanding its application beyond traditional pharmaceuticals into materials science.

In the realm of bioorganic synthesis, N,O-Dimethylhydroxylamine hydrochloride serves as a key intermediate in the preparation of chiral auxiliaries and ligands used in asymmetric catalysis. The compound’s ability to stabilize reactive intermediates has enabled more efficient synthetic routes to complex molecules, reducing waste and improving yield. This aligns with the growing emphasis on green chemistry principles, where minimizing hazardous byproducts is paramount.

One of the most compelling areas of research involving N,O-Dimethylhydroxylamine hydrochloride is its application in antiviral drug development. Researchers have utilized its reactivity to modify viral proteases, inhibiting replication mechanisms. The compound’s structural flexibility allows for precise tailoring to target specific viral enzymes while minimizing off-target effects. This approach has shown promise in preclinical trials for treating emerging infectious diseases, underscoring its importance in global health initiatives.

The industrial production of N,O-Dimethylhydroxylamine hydrochloride has also seen significant innovations. Continuous flow chemistry techniques have been adopted to enhance scalability and purity, ensuring that pharmaceutical manufacturers receive high-quality material for drug synthesis. These advancements not only improve cost-efficiency but also contribute to sustainable manufacturing practices by reducing energy consumption and solvent usage.

From a regulatory perspective, N,O-Dimethylhydroxylamine hydrochloride (CAS No. 6638-79-5) must comply with stringent guidelines set forth by agencies such as the FDA and EMA. Documentation detailing its synthesis, purity standards, and toxicological profiles is essential for regulatory approval. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety across batches, reinforcing trust among stakeholders.

The future prospects of N,O-Dimethylhydroxylamine hydrochloride are vast, with ongoing research exploring its potential in nanomedicine and targeted drug delivery systems. Its compatibility with various functional groups makes it an ideal candidate for conjugating therapeutic agents with imaging probes or delivery vehicles. Such innovations could revolutionize personalized medicine by enabling precise dosing and real-time monitoring of drug efficacy.

In conclusion, N,O-Dimethylhydroxylamine hydrochloride stands as a cornerstone compound in modern chemical biology and pharmaceutical development. Its multifaceted applications—from enzyme inhibition to antiviral therapies—highlight its indispensable role in advancing medical science. As research continues to uncover new methodologies leveraging this compound’s unique properties, its significance is poised to grow even further, driving innovation across multiple scientific disciplines.